dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate

• IUPAC Name: dimethyl 5-(pyridin-2-ylcarbamothioylamino)benzene-1,3-dicarboxylate
• InChI: InChI=1S/C16H15N3O4S/c1-22-14(20)10-7-11(15(21)23-2)9-12(8-10)18-16(24)19-13-5-3-4-6-17-13/h3-9H,1-2H3,(H2,17,18,19,24)
• InChI Key: FMVCSHAOJYSSOJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CC(=C1)NC(=S)NC2=CC=CC=N2)C(=O)OC
• Molecular Formula: C16H15N3O4S
• Molecular Weight: 345.4 g/mol

Description

Dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate, also known as DPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPC is a thiol-reactive compound that has been shown to have promising biological activities, making it a valuable tool for researchers in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate involves its ability to react with thiol groups on proteins, resulting in the inhibition of protein tyrosine phosphatases. This leads to the activation of various signaling pathways, which can have a range of biological effects depending on the context.
Biochemical and Physiological Effects:
The biochemical and physiological effects of dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate are complex and depend on the specific signaling pathways that are affected by its inhibition of protein tyrosine phosphatases. However, some of the most notable effects of dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate include the induction of apoptosis in cancer cells, the inhibition of inflammation, and the modulation of immune responses.

Advantages and Limitations for Lab Experiments

One of the major advantages of using dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate in lab experiments is its ability to selectively inhibit protein tyrosine phosphatases, making it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of using dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate is its potential toxicity, which can limit its use in certain experimental contexts.

Future Directions

There are several future directions for research on dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate, including the development of more selective inhibitors of protein tyrosine phosphatases, the investigation of the effects of dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate on other signaling pathways, and the exploration of its potential therapeutic applications in various diseases. Additionally, further studies are needed to fully understand the toxicity of dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate and to develop strategies for minimizing its potential adverse effects.
In conclusion, dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate is a promising chemical compound that has a range of potential applications in scientific research. Its ability to selectively inhibit protein tyrosine phosphatases makes it a valuable tool for investigating the mechanisms underlying various diseases and for developing new therapeutic strategies. However, further research is needed to fully understand its effects and potential limitations.

Synthesis Methods

The synthesis of dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate involves the reaction of 5-aminoisophthalic acid with pyridine-2-carbonyl chloride and thiourea. The resulting product is then treated with dimethyl sulfate to yield dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate. The chemical structure of dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate is shown below:

Scientific Research Applications

Dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of application for dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate is in the field of biochemistry. dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate has been shown to be a potent inhibitor of protein tyrosine phosphatases, which are enzymes that play a critical role in the regulation of cell signaling pathways. This makes dimethyl 5-{[(2-pyridinylamino)carbonothioyl]amino}isophthalate a valuable tool for researchers studying the mechanisms underlying various diseases, including cancer and autoimmune disorders.